molecular formula C19H25NO3S B2919667 N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide CAS No. 863445-86-7

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide

Cat. No. B2919667
CAS RN: 863445-86-7
M. Wt: 347.47
InChI Key: QAKFHLOMEPRHHR-UHFFFAOYSA-N
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Description

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C19H25NO3S and its molecular weight is 347.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthetic Approaches and Derivatives

Researchers have developed methodologies for synthesizing N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including the compound , by reacting enaminoketones with isocyanates and isothiocyanates under various conditions. These studies have highlighted the compound's utility in forming structurally diverse derivatives with potential applications in medicinal chemistry and material science (Özer, Arslan, VanDerveer, & Külcü, 2009).

Properties and Structural Insights

The characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives through spectroscopic methods and X-ray crystallography provides valuable insights into their structural properties. These analyses are crucial for understanding the compound's reactivity and potential applications in developing new materials or bioactive molecules (Özer, Arslan, VanDerveer, & Külcü, 2009).

Applications in Material Science

Polymer Synthesis

The structural motif of cyclohexanecarboxamide has been incorporated into the synthesis of aromatic polyamides, demonstrating the compound's relevance in the development of new polymeric materials with high thermal stability and desirable mechanical properties (Hsiao, Yang, Wang, & Chuang, 1999).

Catalysis

The compound and its derivatives have been explored as ligands in catalytic systems, potentially enhancing the efficiency of chemical reactions, such as amination processes, highlighting its utility in synthetic organic chemistry (Jiang, Dong, Qiu, Chen, Wu, & Jiang, 2020).

Biological Applications

Antimicrobial Activity

Some derivatives of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide have been evaluated for their antimicrobial properties, offering insights into their potential as bioactive agents in pharmaceutical applications (Ghorab, Soliman, Alsaid, & Askar, 2017).

properties

IUPAC Name

N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H25NO3S/c1-14-10-15(2)12-18(11-14)20(17-8-9-24(22,23)13-17)19(21)16-6-4-3-5-7-16/h8-12,16-17H,3-7,13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAKFHLOMEPRHHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3CCCCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H25NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.